
Technical Profile of AEG-41174

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AEG-41174

Cat. No.: S547868
Get Quote

AEG-41174 is a novel, small-molecule tyrosine kinase inhibitor investigated for its potential in treating

hematological malignancies [1]. Its key distinguishing feature is its non-adenosine triphosphate (ATP)

competitive mechanism, which may allow it to overcome resistance to earlier ATP-competitive inhibitors

[1].

The table below summarizes the core molecular and mechanistic characteristics of AEG-41174:

Property Description

Primary Targets Janus kinase 2 (JAK2), Bcr-Abl [1]

Secondary Target Potentially FLT3 (based on similar compounds) [1]

Mechanism of Action Non-ATP competitive tyrosine kinase inhibitor [1]

Molecular Formula C₁₈H₁₈N₄O [1]

Molecular Weight 306.36 g/mol [1]

Solubility Soluble in DMSO; not soluble in water [1]

Clinical Status (as of 2019) Phase 1 clinical trial for blood cancers [2]

Mechanism of Action and Signaling Pathways
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AEG-41174 functions by binding to the active sites of specific tyrosine kinases, preventing their

phosphorylation activity [1]. This inhibition disrupts crucial signaling pathways that promote cell division

and survival in cancer cells, leading to decreased proliferation and increased apoptosis (programmed cell

death) [1].

The following diagram illustrates the proposed signaling pathways affected by AEG-41174 and its role in

inducing apoptosis in cancer cells.
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This mechanism is distinct from first-generation inhibitors like Imatinib and Nilotinib, potentially offering a

therapeutic avenue for resistant cancers [1].
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Compound
Name

Target
Kinase(s)

Mechanism Clinical Status

AEG-41174 JAK2, Bcr-Abl Non-ATP competitive

inhibitor

Phase 1 trials [1]

Imatinib Bcr-Abl ATP competitive inhibitor Approved for CML [1]

Ruxolitinib JAK1 & JAK2 ATP competitive inhibitor Approved for myelofibrosis
[1]

Nilotinib Bcr-Abl ATP competitive inhibitor Approved for CML [1]

Need Custom Synthesis?
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Available at: [https://www.smolecule.com/products/b547868#aeg-41174-preclinical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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